Cochliophilin A
Cochliophilin A
Cochliophilin a belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Cochliophilin a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cochliophilin a is primarily located in the membrane (predicted from logP). Outside of the human body, cochliophilin a can be found in green vegetables and spinach. This makes cochliophilin a a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
110204-45-0
VCID:
VC0190814
InChI:
InChI=1S/C16H10O5/c17-10-6-11(9-4-2-1-3-5-9)21-12-7-13-16(20-8-19-13)15(18)14(10)12/h1-7,18H,8H2
SMILES:
C1OC2=C(O1)C(=C3C(=C2)OC(=CC3=O)C4=CC=CC=C4)O
Molecular Formula:
C16H10O5
Molecular Weight:
282.25 g/mol
Cochliophilin A
CAS No.: 110204-45-0
Natural Products
VCID: VC0190814
Molecular Formula: C16H10O5
Molecular Weight: 282.25 g/mol
CAS No. | 110204-45-0 |
---|---|
Product Name | Cochliophilin A |
Molecular Formula | C16H10O5 |
Molecular Weight | 282.25 g/mol |
IUPAC Name | 9-hydroxy-6-phenyl-[1,3]dioxolo[4,5-g]chromen-8-one |
Standard InChI | InChI=1S/C16H10O5/c17-10-6-11(9-4-2-1-3-5-9)21-12-7-13-16(20-8-19-13)15(18)14(10)12/h1-7,18H,8H2 |
Standard InChIKey | NJIUXIXNVAHRDW-UHFFFAOYSA-N |
SMILES | C1OC2=C(O1)C(=C3C(=C2)OC(=CC3=O)C4=CC=CC=C4)O |
Canonical SMILES | C1OC2=C(O1)C(=C3C(=C2)OC(=CC3=O)C4=CC=CC=C4)O |
Melting Point | 205°C |
Physical Description | Solid |
Description | Cochliophilin a belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Cochliophilin a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cochliophilin a is primarily located in the membrane (predicted from logP). Outside of the human body, cochliophilin a can be found in green vegetables and spinach. This makes cochliophilin a a potential biomarker for the consumption of these food products. |
Synonyms | 5-Hydroxy-6,7-methylenedioxyflavone; 9-Hydroxy-6-phenyl-8H-1,3-dioxolo[4,5-g][1]benzopyran-8-one |
PubChem Compound | 927642 |
Last Modified | Nov 11 2021 |
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